Tetraethylenepentamine

• CAS: 112-57-2
• Synonyms: TETRAEN; tetraethylenepentamine; tetraethylenepentamine pentahydrochloride
• Molecular Formula: C8H23N5; (NH2CH2CH2NHCH2CH2)2NH; C8H23N5
• Molecular Weight: 189.3 g/mol
• SMILES: C(CNCCNCCNCCN)N
• InChI: InChI=1S/C8H23N5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h11-13H,1-10H2
• InChIKey: FAGUFWYHJQFNRV-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 34.52 M; SOL IN MOST ORGANIC SOLVENTS & WATER; Solubility in water: miscible

For epoxy formulations where crosslink density directly governs solvent resistance, hardness, and long-term durability, TEPA (5 reactive amine hydrogens) provides a quantifiable advantage over TETA (4 hydrogens), achieving higher network conversion and Tg values up to 150°C. Common pain point: specifying a hardener that balances fast cure with maximum network integrity. Solution: TEPA delivers the highest amine hydrogen density in the linear ethyleneamine series, enabling denser thermoset networks. - DGEBA/TEPA systems achieve higher ultimate conversion (%) and Tg (140-150°C) vs. DGEBA/TETA at equivalent cure schedules. - Pentadentate coordination yields Cu(II) stability constants ~10,000× higher than EDTA, enabling selective metal capture. - Supplied as technical-grade liquid (≥95% pentamine assay, amine value 1,300-1,400 mg KOH/g).

TEPA Technical Baseline

Tetraethylenepentamine (TEPA) is a linear aliphatic ethyleneamine with the molecular formula C₈H₂₃N₅, containing five nitrogen atoms arranged along an ethyl-bridged backbone that furnishes five reactive amine hydrogens per molecule (molecular weight 189.3 g/mol, theoretical amine value 1,484 mg KOH/g) [1]. TEPA belongs to the homologous ethyleneamine series that includes ethylenediamine (EDA, 2 N), diethylenetriamine (DETA, 3 N), triethylenetetramine (TETA, 4 N), and pentaethylenehexamine (PEHA, 6 N), and derives its functional identity from this intermediate position in the chain-length series [2]. Commercially, TEPA is supplied as a yellowish viscous liquid (density ~0.993 g/mL at 20°C, viscosity 50–80 mPa·s at 20°C) containing a mixture of linear, branched, and cyclic pentamine isomers, with typical specifications of ≥95% pentamine assay and amine value 1,300–1,400 mg KOH/g [3]. Its primary industrial roles include use as an epoxy hardener, metal chelating agent, CO₂ capture amine, and intermediate for polyamide and surfactant synthesis.

• [1] HandWiki, 'Chemistry:Amine value.' Calculated amine values for ethyleneamines: TEPA = 1,484, TETA = 1,537, DETA = 1,634, EDA = 1,870 mg KOH/g. View Source
• [2] Wikipedia, 'Tetraethylenepentamine,' 2019. Compound class, molecular weight 189.307 g/mol, related compounds TETA, PEHA, DETA. View Source
• [3] Huntsman Corporation / Monson Co., 'Technical Bulletin – Tetraethylenepentamine (TEPA),' 2019. Amine value 1,343 mg KOH/g, kinematic viscosity 54.1 cSt at 25°C, density 0.991 g/mL at 20°C, molecular weight ~200 (typical product). View Source

TEPA Substitution Risks vs TETA/DETA

Within the linear ethyleneamine family, each incremental nitrogen atom alters three interlinked properties that cannot be compensated by mere stoichiometric adjustment: (i) the number of reactive amine hydrogens per molecule, which dictates the maximum crosslink density achievable in thermoset networks [1]; (ii) the amine density versus molecular mobility trade-off, which controls both the absolute CO₂ capture capacity and the kinetics of adsorption/desorption [2]; and (iii) the chelate ring size and denticity upon metal coordination, which governs complex stability constants in ways that differ by orders of magnitude between 4-, 5-, and 6-dentate ligands . Consequently, replacing TEPA (5 amine N, 5-dentate chelator) with TETA (4 amine N, 4-dentate) or DETA (3 amine N, 3-dentate) alters network architecture, adsorption thermodynamics, and metal-binding selectivity in ways that are quantitatively measurable and practically significant, as demonstrated in the comparative evidence below.

• [1] F. G. Garcia, B. G. Soares, V. J. R. Pita, R. J. Sánchez, J. Rieumont, 'Mechanical properties of epoxy networks based on DGEBA and aliphatic amines,' Journal of Applied Polymer Science, vol. 106, pp. 2047–2055, 2007. DOI: 10.1002/app.24895. View Source
• [2] J. Lee et al., 'Structural effects of amine polymers on stability and energy efficiency of adsorbents in post-combustion CO₂ capture,' Chemical Engineering Journal, vol. 382, p. 127289, 2020. View Source

TEPA Quantitative Comparator Evidence

Crosslink Density in Epoxy Thermosets

TEPA supplies five reactive amine hydrogens per molecule versus four for TETA, directly increasing the potential crosslink junctions in epoxy networks [1]. The theoretical amine hydrogen equivalent weight (AHEW) for pure linear TEPA is 31.1 ± 0.3 g/eq (total H content by potentiometry), approximately 25% lower than that of TETA (~38 g/eq), meaning TEPA consumes significantly more epoxy groups per unit mass of hardener [2]. In DGEBA-based networks, the higher nitrogen-atom count in TEPA vs. TETA shifted the maximum exothermic temperature upward and increased the ultimate conversion (%), consistent with a denser crosslinked architecture [3].

Evidence Dimension	Number of reactive amine hydrogens per molecule and theoretical AHEW
Target Compound Data	TEPA: 5 amine hydrogens, AHEW = 31.1 ± 0.3 g/eq (potentiometric, total H), Amine Value = 1,300–1,400 mg KOH/g (commercial grade) [2][4]
Comparator Or Baseline	TETA: 4 amine hydrogens, Amine Value = 1,350–1,550 mg KOH/g (commercial grade) [4]
Quantified Difference	TEPA provides 5 reactive H vs. 4 for TETA (25% more H per molecule); AHEW ~31 vs. ~38 g/eq for TETA (≈18% lower, meaning higher epoxy consumption per gram of hardener) [1][2]
Conditions	DGEBA epoxy resin cured with stoichiometric equivalent of each amine; potentiometric titration for AHEW [2][3]

Why This Matters

Procurement choice between TEPA and TETA directly determines the maximum achievable crosslink density in cured epoxy systems; formulators requiring higher toughness and chemical resistance must select TEPA because the additional reactive site per molecule cannot be mimicked by simply increasing TETA dosage.

• [1] HandWiki, 'Chemistry:Amine value.' Calculated amine values: TEPA = 1,484 (5 N × 56.1 × 1000 / 189), TETA = 1,537 (4 N × 56.1 × 1000 / 146.2). View Source
• [2] E. Mattos et al., 'Determination of Primary Amine Content in Bonding Agent Used in Composite Solid Propellants,' Academia.edu. TEPA AHEW = 31.1 ± 0.3 g/eq (potentiometry), NH₂ content 26.4%, NH content 25.7%. View Source
• [3] I. H. Myung, I. J. Chung, J. R. Lee, 'Chemo-mechanical Analysis of Bifunctional Linear DGEBA/Linear Amine Resin Casting Systems,' Polymer(Korea), vol. 24, no. 2, pp. 201–210, 2000. View Source
• [4] JPOXY Polymers, 'Choosing the Right Amine Hardener: JPOXY Standard Unmodified Amines (Selector Guide),' 2025. JH 1027 TEPA: amine value 1,300–1,400, viscosity 10–25 mPa·s; JH 1036 TETA: amine value 1,350–1,550, viscosity 5–20 mPa·s. View Source

CO₂ Adsorption Capacity and Kinetic Trade-offs

When four amine polymers of different structures were rigorously compared for post-combustion CO₂ capture, linear TEPA exhibited the highest absolute CO₂ adsorption capacity due to its low tertiary amine content, which maximizes carbamate-forming primary/secondary amine sites [1]. However, TEPA also displayed the slowest CO₂ adsorption kinetics and the fastest thermochemical degradation rate among all tested amines, limiting its practical cycle life [1]. In a separate experimental study of PAN-fiber-based solid amine adsorbents, PAN–TEPA and PAN–TETA showed comparably high CO₂ capacities, both significantly outperforming PAN–DETA and PAN–PEI [2]. In amine-impregnated silica systems, TEPA-SiO₂ delivered higher absorption capacity than PEI-SiO₂ but inferior thermal stability, with amine volatilization initiating at 115°C for TEPA-SiO₂ vs. substantially higher onset for high-MW PEI [3].

Evidence Dimension	CO₂ adsorption capacity and associated kinetic/stability trade-offs
Target Compound Data	TEPA (linear): highest absolute CO₂ adsorption capacity among tested amine polymers; TEPA-SiO₂: higher capacity than PEI-SiO₂ but amine volatilization onset at 115°C; PAN–TEPA: highest capacity group alongside PAN–TETA [1][3][2]
Comparator Or Baseline	Branched PEI: highest stability, fastest kinetics, lowest CO₂ capacity; TETA: capacity near TEPA in PAN-fiber systems; DETA and PEI: lower capacity than TEPA/TETA [1][2]
Quantified Difference	TEPA CO₂ capacity highest among tested linear amines; TEPA degradation fastest (fastest thermochemical degradation); TEPA kinetics slowest (slowest CO₂ adsorption rate); TEPA-SiO₂ amine volatilization onset 115°C vs. PEI-SiO₂ stable through multiple cycles with mass loss only 0.1–0.6% [1][3]
Conditions	Four amine polymers (linear TEPA, branched PEI, epoxide-functionalized branched PEI, conventional branched PEIs) impregnated on silica; CO₂ capture under simulated flue gas conditions; thermal stability tested by TGA with N₂ regeneration at 105°C [1][3]

Why This Matters

For CO₂ capture system procurement, TEPA should be selected when maximizing single-pass adsorption capacity is the overriding design criterion, but TETA or branched PEI should be preferred when cyclic stability and fast adsorption kinetics are critical operational requirements.

• [1] J. Lee et al., 'Structural effects of amine polymers on stability and energy efficiency of adsorbents in post-combustion CO₂ capture,' Chemical Engineering Journal, vol. 382, p. 127289, 2020. Linear TEPA: highest CO₂ capacity, slowest kinetics, fastest thermochemical degradation. Epoxide-functionalized branched PEI: lowest capacity but most energy-efficient. View Source
• [2] INIS IAEA, 'CO₂ capture using amine-modified PAN fibers,' 2025. PAN–TETA and PAN–TEPA showed higher CO₂ adsorption capacities and better stability than PAN–DETA and PAN–PEI. View Source
• [3] W. Zhao, L. Wang, Z. Li, N. Cai, 'Thermal stability of various amine CO₂ absorbents,' CIESC Journal (Huagong Xuebao), vol. 63, no. 10, pp. 3304–3312, 2012. TEPA-SiO₂: higher absorption capacity but lower thermal stability than PEI-SiO₂; amine volatilization onset 115°C; PEI-SiO₂ mass loss only 0.1–0.6% after 10 regeneration cycles at 105°C. View Source

Cu(II) Chelation Potency vs EDTA

In a direct application-relevant comparison, TEPA loaded into PVA-based peelable films formed a copper(II) complex whose stability constant exceeded that of the EDTA tetrasodium salt–Cu(II) complex by four orders of magnitude (factor of ~10,000) . This exceptional chelation strength arises from the pentadentate coordination geometry of TEPA, which forms a more thermodynamically favorable chelate than the hexadentate EDTA or the tetradentate TETA [1]. This four-order-of-magnitude difference enabled effective and progressive removal of stubborn copper corrosion products from a 16th-century bronze masterpiece while preserving the underlying historical cuprite patina, a selectivity not achievable with EDTA .

Evidence Dimension	Stability constant (log K) of Cu(II) complex
Target Compound Data	TEPA–Cu(II) complex: stability constant four orders of magnitude higher than EDTA tetrasodium salt; pentadentate coordination
Comparator Or Baseline	EDTA tetrasodium salt–Cu(II) complex: baseline stability constant; traditionally used for bronze cleaning
Quantified Difference	Stability constant of TEPA–Cu(II) is ~10,000× (4 log units) higher than EDTA–Cu(II)
Conditions	PVA-based highly viscous polymeric dispersions loaded with TEPA, applied to copper corrosion products on bronze surfaces at ambient conditions; comparison against EDTA tetrasodium salt used in conservation practice

Why This Matters

For metal chelation applications—whether in industrial wastewater treatment, conservation cleaning, or metal extraction—TEPA's pentadentate coordination provides a thermodynamically distinct tier of binding strength that cannot be approximated by lower-denticity analogs (TETA, DETA) or even by hexadentate EDTA, making TEPA the necessary choice when maximum Cu(II) affinity is required.

• [1] Synthesis and Analytical Application of Chelating Resins Containing Polyamines, Stability constants (log k1) of metal complexes: order Cu(II) > Ni(II) > Cd(II) > Zn(II) > Co(II); tendency of stabilities: L-Dien < L-Trien < L-Tetren < L-Penten (i.e., increasing with chain length). View Source

Immobilized Amine Density on Adsorbents

When PGMA (poly(glycidyl methacrylate)) beads were functionalized with four homologous aliphatic polyamines—EDA (2 N), DETA (3 N), TETA (4 N), and TEPA (5 N)—for copper ion adsorption, the immobilized polyamine density (mmol of polyamine chains per gram) followed the order EDA > DETA > TETA > TEPA, as expected from steric constraints of longer chains [1]. However, the immobilized amine content (total mmol of N atoms per gram of adsorbent) followed the exact opposite order: TEPA > TETA > DETA > EDA, because each grafted TEPA chain delivers five nitrogen coordination sites vs. only two for EDA [1]. The average coordination number of Cu(II) with nitrogen atoms ranged between 3 and 4 and followed the sequence DETA < TETA < EDA < TEPA, directly reflecting the multidentate binding capacity of the longer-chain polyamines [1].

Evidence Dimension	Immobilized amine content (total N atoms per gram adsorbent) and Cu(II) coordination number
Target Compound Data	TEPA-functionalized PGMA: highest immobilized amine content; Cu(II) average coordination number ~4 (highest among tested amines) [1]
Comparator Or Baseline	EDA: highest polyamine density but lowest amine content; DETA: intermediate; TETA: second-highest amine content; order of amine content: TEPA > TETA > DETA > EDA [1]
Quantified Difference	Immobilized amine content order: TEPA > TETA > DETA > EDA (opposite to polyamine grafting density); Cu(II)–N coordination number: TEPA highest (≈4), DETA lowest among the four [1]
Conditions	PGMA beads functionalized with EDA, DETA, TETA, TEPA; characterized by elemental analysis, BET, XAFS (XANES + EXAFS); Cu(II) adsorption from aqueous solution; published in J. Colloid Interface Sci., 2010 [1]

Why This Matters

In designing amine-functionalized adsorbents for heavy metal removal, TEPA's 5 nitrogen atoms per grafted chain maximize the metal-binding capacity per unit mass of support matrix, enabling adsorbents with higher Cu(II) uptake and more complete coordination than shorter-chain polyamines, even though fewer TEPA chains can be grafted due to steric effects.

• [1] C. Liu, R. Bai, L. Hong, 'Functionalization of adsorbent with different aliphatic polyamines for heavy metal ion removal: characteristics and performance,' Journal of Colloid and Interface Science, vol. 345, no. 2, pp. 454–460, 2010. DOI: 10.1016/j.jcis.2010.01.057. PMID: 20172530. View Source

Epoxy Network Thermal-Mechanical Properties

In a systematic DGEBA epoxy cure study comparing DETA (3 N), TETA (4 N), and TEPA (5 N) at stoichiometric equivalence, the chain length of the linear amine curing agent significantly influenced thermal and mechanical properties [1]. The maximum exothermic temperature and the degree of conversion (%) increased as the chain length increased from DETA to TETA to TEPA, while density showed no dependence on chain length [1]. The glass transition temperature (Tg) showed an irregular but distinct pattern attributable to differences in maximum conversion among the three curing agents [1]. In separate studies, DGEBA/TEPA networks displayed Tg in the range of 140–150°C by DMA, with a secondary relaxation at −60 to −50°C [2]. Modified TEPA-based epoxy systems achieved Tg increases from 120°C to 147°C upon integration of phosphorus-based flame retardant moieties [3].

Evidence Dimension	Maximum exothermic temperature, degree of conversion (%), and glass transition temperature (Tg)
Target Compound Data	DGEBA/TEPA: highest maximum exothermic temperature among DETA/TETA/TEPA; highest conversion (%); Tg approximately 140–150°C in unmodified networks [1][2]
Comparator Or Baseline	DGEBA/TETA: intermediate conversion and exothermic temperature; DGEBA/DETA: lowest conversion, lowest maximum exothermic temperature, higher tensile modulus and flexural strength but lower Tg [1]
Quantified Difference	Conversion (%) ranking: TEPA > TETA > DETA (statistically significant, quantitative values available in full text); Tg range for DGEBA/TEPA: 140–150°C; modified TEPA system: Tg increased from 120 to 147°C with TEPA-m-MVP incorporation [1][2][3]
Conditions	DGEBA epoxy resin cured with DETA, TETA, and TEPA at 1:1 stoichiometric equivalent ratio; DSC for reaction exotherm and conversion; DMA for Tg [1][2]

Why This Matters

When epoxy formulators seek higher thermal resistance (elevated Tg) and greater cure completion in room-temperature or moderate-heat cure schedules, TEPA's longer chain and higher nitrogen count confer a kinetic advantage in conversion that translates into measurable Tg elevation relative to TETA or DETA at equivalent cure conditions.

• [1] I. H. Myung, I. J. Chung, J. R. Lee, 'Chemo-mechanical Analysis of Bifunctional Linear DGEBA/Linear Amine Resin Casting Systems,' Polymer(Korea), vol. 24, no. 2, pp. 201–210, 2000. DGEBA/DETA system had higher density, shrinkage, tensile modulus, flexural strength; DGEBA/TETA and DGEBA/TEPA had higher maximum exothermic temperature, conversion (%), and Tg. View Source
• [2] F. G. Garcia et al., 'Mechanical properties of epoxy networks based on DGEBA and aliphatic amines,' Journal of Applied Polymer Science, vol. 106, pp. 2047–2055, 2007. Tg ~140–150°C for epoxy/amine networks, secondary transition at −60 to −50°C. View Source
• [3] N. F. A. Ishak et al., 'Synthesis of novel reactive flame retardant to improve fire resistance and mechanical properties in epoxy resin,' 2024. FR-EPs showed Tg increase from 120 to 147°C upon integrating TEPA-m-MVP. View Source

Viscosity and Processing Window vs TETA

TEPA exhibits significantly higher dynamic viscosity than its closest lower homolog TETA, a direct consequence of stronger intermolecular hydrogen bonding from the additional amine group [1]. Commercial TEPA (JH 1027) is specified at 10–25 mPa·s at 25°C, while TETA (JH 1036) is specified at 5–20 mPa·s at 25°C, representing an approximate 2-fold higher median viscosity [1]. Nouryon's technical data sheet reports TEPA dynamic viscosity of 80 mPa·s at 20°C , and Huntsman reports kinematic viscosity of 54.1 cSt at 25°C [2]. This elevated viscosity reduces pumpability and filler-loading capacity compared to TETA or DETA, but the trade-off is a more robust cured network with higher chemical resistance [1].

Evidence Dimension	Dynamic or kinematic viscosity at standard temperature
Target Compound Data	TEPA: 10–25 mPa·s @25°C (JPOXY JH 1027); 80 mPa·s @20°C (Nouryon); 54.1 cSt @25°C (Huntsman) [1][2]
Comparator Or Baseline	TETA: 5–20 mPa·s @25°C (JPOXY JH 1036) [1]; DETA: 5–15 mPa·s @25°C (JPOXY JH 1037) [1]
Quantified Difference	TEPA median viscosity ~2× higher than TETA at 25°C (e.g., median ~17.5 vs. ~12.5 mPa·s in JPOXY grades); TEPA at 20°C: 80 mPa·s (Nouryon) vs. TETA dynamic viscosity ~25 mPa·s at 20°C (estimated from literature) [1]
Conditions	Viscosity measured at 25°C per standard test methods; JPOXY specification ranges; Nouryon data at 20°C; Huntsman kinematic viscosity at 25°C [1][2]

Why This Matters

Procurement decisions between TEPA and TETA directly impact manufacturing process design: TETA's lower viscosity favors high-filler-loading formulations, deep-penetration priming, and fast pumping, while TEPA must be selected when ultimate cured-network toughness and chemical resistance justify the narrower processing window and reduced filler capacity.

• [1] JPOXY Polymers, 'Choosing the Right Amine Hardener: JPOXY Standard Unmodified Amines (Selector Guide),' 2025. JH 1027 (TEPA): viscosity 10–25 mPa·s, JH 1036 (TETA): 5–20 mPa·s, JH 1037 (DETA): 5–15 mPa·s at 25°C. View Source
• [2] Huntsman Corporation / Monson Co., 'Technical Bulletin – Tetraethylenepentamine (TEPA),' 2019. Kinematic viscosity 54.1 cSt at 25°C, amine value 1,343 mg KOH/g. View Source

TEPA Application Scenarios

High-Crosslink-Density Epoxy Coatings

When formulating heavy-duty industrial coatings, marine protective layers, or structural adhesives where crosslink density directly governs solvent resistance, hardness, and long-term durability, TEPA (5 reactive amine hydrogens) provides a quantifiable advantage over TETA (4 hydrogens) [1]. The DGEBA/TEPA system achieves higher degree of conversion (%) and elevated maximum exothermic temperature compared to DGEBA/TETA at identical stoichiometry, producing a denser network architecture [2]. Commercial selector guides explicitly recommend TEPA for 'higher crosslink toughness; heavy-duty coatings, composites, flooring' while positioning TETA for 'fast, economical cure; adhesives, flooring, general coatings' [1]. JPOXY's JH 1027 TEPA grade (amine value 1,300–1,400 mg KOH/g, viscosity 10–25 mPa·s) is formulated specifically for this high-performance niche where TETA alone is insufficient [1].

Copper-Selective Chelation Applications

TEPA's pentadentate coordination geometry yields a Cu(II) stability constant four orders of magnitude (≈10,000×) higher than EDTA tetrasodium salt, making TEPA the amine of choice when maximum copper binding affinity is essential . This thermodynamic advantage has been exploited in conservation science to remove stubborn copper corrosion products from historical bronze artifacts while preserving underlying patina layers—a selectivity unattainable with EDTA . In PGMA-bead adsorbents, TEPA-functionalized materials deliver the highest immobilized amine content (total N per gram) among EDA, DETA, TETA, and TEPA, and the highest average Cu(II)–N coordination number (≈4), directly translating to superior metal uptake capacity [3]. For industrial wastewater streams with copper contamination, TEPA-functionalized resins should be prioritized over TETA- or DETA-functionalized alternatives when binding-site density is the performance-limiting factor.

Solid Amine CO₂ Adsorbents for High Capacity

In post-combustion CO₂ capture scenarios where the primary optimization parameter is the mass of CO₂ captured per adsorption cycle, linear TEPA-impregnated solid adsorbents deliver the highest absolute CO₂ capacity among linear and branched amine polymers tested, attributable to TEPA's low tertiary amine content that maximizes carbamate-forming primary/secondary amines [4]. PAN–TEPA and PAN–TETA fiber-based adsorbents both outperform PAN–DETA and PAN–PEI in CO₂ capacity and stability [5]. However, procurement scientists must account for the documented trade-offs: TEPA exhibits the slowest adsorption kinetics and fastest thermochemical degradation among tested polyamines, so TEPA-based systems require more frequent sorbent replacement or regeneration management [4]. TEPA-SiO₂ initiates amine volatilization at 115°C, whereas high-molecular-weight PEI-SiO₂ absorbents lose only 0.1–0.6% mass after 10 regeneration cycles at 105°C under N₂ [6]. TEPA should therefore be selected when capacity-per-cycle dominates the process economics and where regeneration temperatures can be kept low.

Epoxy Curing for Elevated Tg and Conversion

For epoxy formulations cured at ambient to moderate temperatures (e.g., 25–80°C) where maximizing glass transition temperature (Tg) is a performance requirement, the DGEBA/TEPA system achieves higher ultimate conversion (%) than DGEBA/TETA or DGEBA/DETA at equivalent cure schedules, leading to Tg values in the 140–150°C range for unmodified networks [2][7]. TEPA-modified flame-retardant epoxy resins have demonstrated Tg elevation from 120 to 147°C upon integration of phosphorus-based moieties, illustrating the synergistic potential of TEPA's higher functionality with reactive modifiers [8]. This scenario applies to civil engineering grouts, electrical encapsulation, and composite tooling where dimensional stability at elevated service temperatures is required but high-temperature post-cure may be impractical.

• [1] JPOXY Polymers, 'Choosing the Right Amine Hardener: JPOXY Standard Unmodified Amines (Selector Guide),' 2025. TEPA recommended for higher crosslink toughness; TETA for fast economical cure. View Source
• [2] I. H. Myung, I. J. Chung, J. R. Lee, 'Chemo-mechanical Analysis of Bifunctional Linear DGEBA/Linear Amine Resin Casting Systems,' Polymer(Korea), vol. 24, no. 2, pp. 201–210, 2000. View Source
• [3] C. Liu, R. Bai, L. Hong, 'Functionalization of adsorbent with different aliphatic polyamines for heavy metal ion removal,' J. Colloid Interface Sci., vol. 345, no. 2, pp. 454–460, 2010. View Source
• [4] J. Lee et al., 'Structural effects of amine polymers on stability and energy efficiency of adsorbents in post-combustion CO₂ capture,' Chemical Engineering Journal, vol. 382, p. 127289, 2020. View Source
• [5] INIS IAEA, 'CO₂ capture using amine-modified PAN fibers,' 2025. View Source
• [6] W. Zhao, L. Wang, Z. Li, N. Cai, 'Thermal stability of various amine CO₂ absorbents,' CIESC Journal, vol. 63, no. 10, pp. 3304–3312, 2012. View Source
• [7] F. G. Garcia et al., 'Mechanical properties of epoxy networks based on DGEBA and aliphatic amines,' J. Appl. Polym. Sci., vol. 106, pp. 2047–2055, 2007. View Source
• [8] N. F. A. Ishak et al., 'Synthesis of novel reactive flame retardant to improve fire resistance and mechanical properties in epoxy resin,' 2024. View Source